Cas no 313483-44-2 (N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide)

• Product Name: N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide
• CAS No: 313483-44-2
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 1025254
• PubChem ID: 776732
• Update Time: 2025-10-29

N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide
• 2-(2-methylphenoxy)-N-[4-(pyridin-4-ylmethyl)phenyl]acetamide
• AC1LFEDX
• CTK8C1519
• MolPort-002-987-066
• Oprea1_124716
• Oprea1_321176
• STK254394
• 313483-44-2
• 2-(2-METHYLPHENOXY)-N-{4-[(PYRIDIN-4-YL)METHYL]PHENYL}ACETAMIDE
• AG-690/12889341
• cid_776732
• DTXSID10354586
• SR-01000108598-1
• BDBM78197
• SMR000203665
• CS-0362229
• SR-01000108598
• AKOS000469793
• DB-335076
• HMS2589A17
• 2-(2-methylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide
• 2-(2-methylphenoxy)-N-[4-(4-pyridylmethyl)phenyl]acetamide
• MLS000584702
• 2-(2-methylphenoxy)-N-[4-(pyridin-4-ylmethyl)phenyl]ethanamide
• CHEMBL1449057

• Inchi： 1S/C21H20N2O2/c1-16-4-2-3-5-20(16)25-15-21(24)23-19-8-6-17(7-9-19)14-18-10-12-22-13-11-18/h2-13H,14-15H2,1H3,(H,23,24)
• InChI Key： JCODKZBVFAGZIN-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(=CC=1)CC1C=CN=CC=1)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 332.152477885g/mol
• Monoisotopic Mass: 332.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide

Comprehensive Overview of N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide (CAS No. 313483-44-2)

N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide, with the CAS number 313483-44-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a pyridinylmethyl group with a tolyloxy acetamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating biological pathways, which could lead to breakthroughs in treating various health conditions.

The molecular structure of N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide features a pyridine ring linked to a phenyl group via a methylene bridge, further connected to an acetamide functional group. This arrangement is critical for its interactions with biological targets, such as enzymes or receptors. The presence of the o-tolyloxy group adds steric and electronic effects that may influence binding affinity and selectivity. Such structural nuances are often explored in the context of structure-activity relationships (SAR), a hot topic in modern medicinal chemistry.

In recent years, the demand for novel compounds like N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide has surged due to the growing focus on targeted therapy and personalized medicine. These approaches aim to develop treatments tailored to individual genetic profiles, minimizing side effects and improving efficacy. The compound's potential to interact with specific proteins or pathways aligns well with these trends, making it a valuable candidate for further investigation. Additionally, its relevance to high-throughput screening (HTS) and fragment-based drug design (FBDD) has been noted in several studies.

Another area where N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide shows promise is in the study of neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, researchers are actively seeking compounds that can modulate neuronal signaling or reduce oxidative stress. The pyridine and acetamide functionalities in this molecule are known to exhibit neuroprotective properties, sparking interest in its potential therapeutic applications. This aligns with the increasing number of searches for "neuroprotective compounds" and "drugs for neurodegenerative disorders" in scientific databases.

From a synthetic chemistry perspective, the preparation of N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide involves multi-step organic reactions, including amidation and etherification. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. The compound's CAS number 313483-44-2 serves as a unique identifier in chemical databases, facilitating its tracking in research and commercial contexts. Its synthesis is frequently discussed in forums and publications focusing on organic synthesis methodologies and green chemistry.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also critical for its potential applications. For instance, its logP value (a measure of lipophilicity) can influence its ability to cross cell membranes, a key factor in drug bioavailability. These properties are often analyzed using computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models, which are trending topics in computational chemistry and drug design.

In conclusion, N-(4-(Pyridin-4-ylmethyl)phenyl)-2-(o-tolyloxy)acetamide (CAS No. 313483-44-2) represents a fascinating area of research with broad implications for medicine and biochemistry. Its unique structure, combined with its potential biological activities, makes it a compound of interest for scientists exploring new therapeutic agents and molecular probes. As the scientific community continues to uncover its properties and applications, this compound is likely to remain a focal point in cutting-edge research and development.